molecular formula C16H16ClNO3 B268001 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide

2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide

Cat. No. B268001
M. Wt: 305.75 g/mol
InChI Key: FOLANRRIJWHCIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). It is a potent and selective activator of AMPK, which plays a crucial role in regulating cellular energy homeostasis. In recent years, A-769662 has gained significant attention in scientific research due to its potential therapeutic applications in treating metabolic disorders such as diabetes, obesity, and cancer.

Mechanism of Action

2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide activates AMPK by binding to the γ-subunit of the enzyme. This binding induces a conformational change in the enzyme, leading to its activation. Activated AMPK then phosphorylates downstream targets involved in energy metabolism, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis.
Biochemical and Physiological Effects
2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide has several biochemical and physiological effects. It increases glucose uptake and fatty acid oxidation in skeletal muscle and adipose tissue. It also increases mitochondrial biogenesis, leading to increased energy production. These effects make 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide a promising candidate for the treatment of metabolic disorders such as diabetes and obesity.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide has several advantages for lab experiments. It is a potent and selective activator of AMPK, making it a useful tool for studying the role of AMPK in cellular metabolism. It is also stable and easy to handle, making it suitable for in vitro and in vivo experiments.
However, 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide also has some limitations. It has low solubility in water, making it difficult to administer in vivo. It also has potential off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide. One potential direction is to investigate its therapeutic potential in treating cancer. Research has shown that AMPK activation can inhibit cancer cell growth and induce apoptosis. 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide could be a promising candidate for the treatment of cancer, either alone or in combination with other therapies.
Another potential direction is to investigate its effects on aging. Research has shown that AMPK activation can increase lifespan in various organisms, including mice and worms. 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide could be a useful tool for studying the role of AMPK in aging and identifying potential therapeutic targets for age-related diseases.
Conclusion
In conclusion, 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide is a small molecule activator of AMPK with significant potential for the treatment of metabolic disorders such as diabetes and obesity. Its mechanism of action involves the activation of AMPK, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. While it has several advantages for lab experiments, it also has some limitations. There are several future directions for research on 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide, including its potential therapeutic applications in treating cancer and aging.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide involves several steps. The first step involves the reaction of 4-chlorophenol with 3-ethoxyaniline to form 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide. The reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in treating metabolic disorders. Research has shown that 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide can activate AMPK in various tissues, including liver, muscle, and adipose tissue. Activation of AMPK leads to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. These effects make 2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide a promising candidate for the treatment of type 2 diabetes, obesity, and other metabolic disorders.

properties

Product Name

2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide

Molecular Formula

C16H16ClNO3

Molecular Weight

305.75 g/mol

IUPAC Name

2-(4-chlorophenoxy)-N-(3-ethoxyphenyl)acetamide

InChI

InChI=1S/C16H16ClNO3/c1-2-20-15-5-3-4-13(10-15)18-16(19)11-21-14-8-6-12(17)7-9-14/h3-10H,2,11H2,1H3,(H,18,19)

InChI Key

FOLANRRIJWHCIS-UHFFFAOYSA-N

SMILES

CCOC1=CC=CC(=C1)NC(=O)COC2=CC=C(C=C2)Cl

Canonical SMILES

CCOC1=CC=CC(=C1)NC(=O)COC2=CC=C(C=C2)Cl

Origin of Product

United States

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